molecular formula C10H11N3S B1623304 1-(2-Cyanoethyl)-3-phenylthiourea CAS No. 59669-99-7

1-(2-Cyanoethyl)-3-phenylthiourea

Cat. No.: B1623304
CAS No.: 59669-99-7
M. Wt: 205.28 g/mol
InChI Key: REWDHWDQINRZME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Cyanoethyl)-3-phenylthiourea is a thiourea derivative featuring a cyanoethyl (-CH2CN) substituent on one nitrogen atom and a phenyl group on the other. Thioureas are widely studied for their hydrogen-bonding capabilities, coordination chemistry, and applications in catalysis, corrosion inhibition, and enzyme inhibition .

This article focuses on comparing hypothetical properties of 1-(2-Cyanoethyl)-3-phenylthiourea with analogous compounds, leveraging data from substituted phenylthioureas, selenium derivatives, and heterocyclic hybrids.

Properties

CAS No.

59669-99-7

Molecular Formula

C10H11N3S

Molecular Weight

205.28 g/mol

IUPAC Name

1-(2-cyanoethyl)-3-phenylthiourea

InChI

InChI=1S/C10H11N3S/c11-7-4-8-12-10(14)13-9-5-2-1-3-6-9/h1-3,5-6H,4,8H2,(H2,12,13,14)

InChI Key

REWDHWDQINRZME-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)NC(=S)NCCC#N

Canonical SMILES

C1=CC=C(C=C1)NC(=S)NCCC#N

Other CAS No.

59669-99-7

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Molecular Structure and Bonding

Thiourea derivatives exhibit distinct structural and electronic behaviors depending on substituents. Key comparisons include:

Compound Substituent Hydrogen Bonding Dihedral Angle (Phenyl vs. Thiourea) Space Group Reference
1-(2-Aminoethyl)-3-phenylthiourea -CH2NH2 N–H⋯S, N–H⋯N tapes along b-axis 44.9° P21/c
1-(4-Chlorophenyl)-3-phenylthiourea -C6H4Cl Not reported; likely weaker H-bonding N/A P21/n (analogous)
1-(2-Cyanoethyl)-3-phenylthiourea* -CH2CN Predicted: Reduced H-bonding due to -CN Hypothetical: >50° N/A

Key Observations :

  • The aminoethyl group in 1-(2-Aminoethyl)-3-phenylthiourea facilitates strong intermolecular N–H⋯S/N hydrogen bonds, forming tapes in the crystal lattice .

Physicochemical Properties

Substituents significantly influence melting points, solubility, and stability:

Compound Melting Point (°C) Solubility Molar Mass (g/mol) Notable Features
1-(2-Aminoethyl)-3-phenylthiourea 408–409 Soluble in polar solvents 195.28 Crystalline, stable
1-(2-Hydroxyethyl)-3-phenylthiourea Not reported Hydrophilic 196.26 White crystalline powder
1-(4-Acetylphenyl)-3-phenylthiourea 142–144 Moderate in ethanol 284.34 Precursor for heterocycles
1-(2-Cyanoethyl)-3-phenylthiourea* Hypothetical: 150–160 Likely polar aprotic solubility 207.29 Predicted sensitivity to hydrolysis

Key Observations :

  • Cyanoethyl derivatives may exhibit lower melting points compared to aminoethyl analogs due to reduced hydrogen bonding.
  • The nitrile group enhances polarity, improving solubility in aprotic solvents (e.g., DMF, acetonitrile) but may confer toxicity risks .
Coordination Chemistry and Catalysis
  • Aminoethyl derivative: Acts as a ligand for metal coordination, enabling applications in asymmetric catalysis .
  • Selenium analogs (e.g., DS036, DS038): Show enhanced corrosion inhibition due to selenium’s electronegativity .
  • Cyanoethyl derivative: The -CN group could stabilize metal complexes via π-backbonding, making it a candidate for transition-metal catalysis (hypothetical).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.